Cas no 2228272-33-9 (2,2-difluoro-1-5-(2-methylcyclopropyl)furan-2-ylethan-1-amine)

• Product Name: 2,2-difluoro-1-5-(2-methylcyclopropyl)furan-2-ylethan-1-amine
• CAS No: 2228272-33-9
• MF: C₁₀H₁₃F₂NO
• MW: 201.213129758835
• CID: 5967072
• PubChem ID: 165662594
• Update Time: 2025-06-08

2,2-difluoro-1-5-(2-methylcyclopropyl)furan-2-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-5-(2-methylcyclopropyl)furan-2-ylethan-1-amine
• 2228272-33-9
• EN300-1968552
• 2,2-difluoro-1-[5-(2-methylcyclopropyl)furan-2-yl]ethan-1-amine

• Inchi： 1S/C10H13F2NO/c1-5-4-6(5)7-2-3-8(14-7)9(13)10(11)12/h2-3,5-6,9-10H,4,13H2,1H3
• InChI Key： XZXAJHASSHXTJV-UHFFFAOYSA-N
• SMILES： FC(C(C1=CC=C(C2CC2C)O1)N)F

Computed Properties

• Exact Mass: 201.09652036g/mol
• Monoisotopic Mass: 201.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 39.2Ų

Additional information on 2,2-difluoro-1-5-(2-methylcyclopropyl)furan-2-ylethan-1-amine

Introduction to 2,2-Difluoro-1-(5-(2-methylcyclopropyl)furan-2-yl)ethan-1-amine (CAS No. 2228272-33-9)

2,2-Difluoro-1-(5-(2-methylcyclopropyl)furan-2-yl)ethan-1-amine, also known by its CAS number 2228272-33-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a difluoromethyl group and a furan ring substituted with a 2-methylcyclopropyl moiety. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.

The chemical structure of 2,2-difluoro-1-(5-(2-methylcyclopropyl)furan-2-yl)ethan-1-amine can be represented as follows: the difluoromethyl group (CF₂H) is attached to the ethylamine backbone, while the furan ring is substituted at the 5-position with a 2-methylcyclopropyl group. This combination of functional groups imparts unique physicochemical properties to the molecule, such as enhanced lipophilicity and metabolic stability, which are crucial for drug development.

Recent studies have highlighted the potential of 2,2-difluoro-1-(5-(2-methylcyclopropyl)furan-2-yl)ethan-1-amine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that compounds with similar structural motifs exhibit potent activity at specific neurotransmitter receptors, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease. The difluoromethyl group in particular has been associated with improved blood-brain barrier penetration, a critical factor for central nervous system (CNS) drugs.

In addition to its potential in neurological disorders, 2,2-difluoro-1-(5-(2-methylcyclopropyl)furan-2-yl)ethan-1-amine has also shown promise in the field of oncology. Preclinical studies have demonstrated that this compound can inhibit the growth of certain cancer cell lines by modulating key signaling pathways involved in cell proliferation and apoptosis. The furan ring and 2-methylcyclopropyl substituent are thought to play a role in enhancing the compound's selectivity and efficacy against cancer cells while minimizing toxicity to normal cells.

The synthesis of 2,2-difluoro-1-(5-(2-methylcyclopropyl)furan-2-yl)ethan-1-amine involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the coupling of a difluoromethylated amine with a suitably functionalized furan derivative. The use of modern synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, has facilitated the efficient production of this compound on both laboratory and industrial scales.

To further understand the biological activity and mechanism of action of 2,2-difluoro-1-(5-(2-methylcyclopropyl)furan-2-yl)ethan-1-amine, extensive in vitro and in vivo studies have been conducted. These studies have provided valuable insights into its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). For instance, the compound has been shown to exhibit favorable oral bioavailability and a long half-life in animal models, suggesting its potential for once-daily dosing regimens.

The safety profile of 2,2-difluoro-1-(5-(2-methylcyclopropyl)furan-2-yl)ethan-1-amine has also been evaluated through comprehensive toxicology studies. These studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organ systems. However, ongoing research is necessary to fully characterize its long-term safety and potential side effects.

In conclusion, 2,2-difluoro-1-(5-(2-methylcyclopropyl)furan-2-y l)ethan -1 -amine strong > (CAS No. < strong > 000000000000000000 9 strong > ) represents an exciting advancement in medicinal chemistry with promising applications in various therapeutic areas. Its unique structural features and favorable pharmacological properties make it a valuable candidate for further development and clinical evaluation. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in the future landscape of drug discovery and development.